Cas no 1698478-25-9 (Butane, 1-bromo-4-(3-methoxypropoxy)-2-methyl-)

• Product Name: Butane, 1-bromo-4-(3-methoxypropoxy)-2-methyl-
• CAS No: 1698478-25-9
• MF: C₉H₁₉BrO₂
• MW: 239.149962663651
• CID: 5284333
• Update Time: 2025-05-20

Butane, 1-bromo-4-(3-methoxypropoxy)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-bromo-4-(3-methoxypropoxy)-2-methyl-

• Inchi： 1S/C9H19BrO2/c1-9(8-10)4-7-12-6-3-5-11-2/h9H,3-8H2,1-2H3
• InChI Key： HTFUTYZHUQLATK-UHFFFAOYSA-N
• SMILES： C(Br)C(C)CCOCCCOC

Additional information on Butane, 1-bromo-4-(3-methoxypropoxy)-2-methyl-

Comprehensive Overview of Butane, 1-bromo-4-(3-methoxypropoxy)-2-methyl- (CAS No. 1698478-25-9)

Butane, 1-bromo-4-(3-methoxypropoxy)-2-methyl- (CAS No. 1698478-25-9) is a specialized organic compound with a unique molecular structure that combines bromine, methoxypropoxy, and methyl groups. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its properties, synthesis methods, and commercial viability, making it a hot topic in organic chemistry forums and scientific discussions.

The compound's systematic name, 1-bromo-4-(3-methoxypropoxy)-2-methylbutane, reflects its precise chemical configuration. Its CAS number 1698478-25-9 serves as a unique identifier in global chemical databases, ensuring accurate referencing in academic and industrial contexts. The presence of both bromine and methoxypropoxy functional groups contributes to its reactivity, enabling diverse chemical transformations. This versatility aligns with the growing demand for multifunctional intermediates in synthetic chemistry, particularly in the development of novel drug candidates and advanced materials.

Recent advancements in green chemistry have sparked interest in optimizing the synthesis of Butane, 1-bromo-4-(3-methoxypropoxy)-2-methyl-. Researchers are investigating eco-friendly catalysts and solvent-free conditions to improve yield and reduce environmental impact—a key concern for modern chemical enterprises. These efforts resonate with the broader industry shift toward sustainable manufacturing, addressing frequently searched queries about "environmentally benign bromination methods" and "energy-efficient etherification techniques."

From an analytical perspective, CAS 1698478-25-9 presents interesting challenges for characterization. Advanced techniques like NMR spectroscopy and mass spectrometry are essential for verifying its purity and structure—topics that consistently rank high in chemical database searches. The compound's stability under various conditions is another area of active investigation, particularly for formulators seeking compatible excipients or reaction media in complex chemical processes.

The pharmaceutical industry shows particular interest in 1-bromo-4-(3-methoxypropoxy)-2-methylbutane as a potential building block for bioactive molecules. Its structural features make it valuable for creating targeted drug delivery systems, a trending subject in medicinal chemistry research. This application aligns with current healthcare priorities, including personalized medicine and controlled-release formulations—areas generating substantial online search traffic among professionals and academics alike.

In material science, the compound's dual functionality (bromine as a leaving group and ether oxygen as a coordination site) enables its use in polymer modification and surface engineering. These applications answer common search queries about functionalized alkane derivatives and their role in creating advanced materials with tailored properties. The methoxypropoxy side chain particularly interests researchers working on solvent-resistant coatings and specialty adhesives—two rapidly growing market segments.

Quality control protocols for Butane, 1-bromo-4-(3-methoxypropoxy)-2-methyl- require strict adherence to international standards. Analytical method development for this compound frequently appears in chromatography-focused discussions, reflecting the industry's need for reliable HPLC and GC methods to ensure batch-to-batch consistency. These technical aspects generate substantial engagement in professional chemistry networks and scientific literature databases.

Market analysts note increasing patent activity surrounding derivatives of CAS 1698478-25-9, particularly in Asia-Pacific and North American regions. This commercial interest correlates with search trends for specialty chemical market forecasts and patent landscape analyses—topics frequently explored by business strategists and R&D managers. The compound's niche applications in electronic chemicals and performance additives further contribute to its growing commercial relevance.

From a regulatory standpoint, proper handling and storage guidelines for 1-bromo-4-(3-methoxypropoxy)-2-methylbutane remain important discussion points in industrial safety forums. While not classified as hazardous under standard protocols, appropriate chemical compatibility assessments and stability studies are recommended—information highly sought after by laboratory managers and process chemists worldwide.

Future research directions for Butane, 1-bromo-4-(3-methoxypropoxy)-2-methyl- may explore its potential in emerging fields like click chemistry and bioconjugation techniques. These cutting-edge applications respond to the scientific community's growing interest in modular synthesis approaches, as evidenced by rising publication rates and conference presentations on these subjects. The compound's structural adaptability positions it well for such innovative applications.

In conclusion, CAS No. 1698478-25-9 represents a compelling case study in modern specialty chemicals. Its multifaceted applications span traditional organic synthesis to cutting-edge material design, addressing numerous industry pain points and research challenges. As investigation continues, this compound will likely maintain its status as both a valuable industrial intermediate and a fruitful subject for academic exploration—ensuring its ongoing relevance in chemical innovation and commercial development.